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Compound of Interest

Compound Name: Metallo-|A-lactamase-IN-13

Cat. No.: B15137720 Get Quote

For researchers and drug development professionals utilizing Metallo-β-lactamase-IN-13, a

pan-inhibitor of metallo-β-lactamases, ensuring its proper disposal is a critical component of

laboratory safety and environmental responsibility. While a specific Safety Data Sheet (SDS)

for Metallo-β-lactamase-IN-13 is not publicly available, general principles of chemical waste

management provide a robust framework for its safe handling and disposal. This guide offers a

comprehensive, step-by-step approach to managing this compound as chemical waste,

thereby minimizing risks and ensuring compliance with standard laboratory safety protocols.

Metallo-β-lactamase-IN-13 is a solid compound with the chemical formula C₁₅H₁₀F₃N₇O₂S₂.[1]

Its intended use is for laboratory research purposes only.[1][2] Given its complex chemical

structure containing fluorine, nitrogen, and sulfur, it is imperative to treat it as a chemical waste

and avoid disposal via standard drainage systems.

Property Information

Chemical Name Metallo-β-lactamase-IN-13

CAS Number 1802366-23-9

Molecular Formula C₁₅H₁₀F₃N₇O₂S₂

Physical Form Solid

Primary Use
Laboratory Research (pan Metallo-β-Lactamase

inhibitor)
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Step-by-Step Disposal Protocol
The following protocol is based on established guidelines for the disposal of chemical waste

from laboratory settings. It is essential to adhere to your institution's specific hazardous waste

management procedures.

1. Personal Protective Equipment (PPE): Before handling Metallo-β-lactamase-IN-13 for

disposal, ensure you are wearing appropriate PPE, including:

Safety goggles

Chemical-resistant gloves (e.g., nitrile)

A laboratory coat

2. Waste Segregation: Proper segregation of chemical waste is crucial to prevent unintended

reactions and ensure correct disposal.

Solid Waste: Collect any solid Metallo-β-lactamase-IN-13, as well as consumables

contaminated with it (e.g., weighing boats, contaminated paper towels), in a designated,

compatible waste container. Do not mix with other types of waste unless explicitly permitted

by your institution's waste management plan.

Liquid Waste: If Metallo-β-lactamase-IN-13 has been dissolved in a solvent, the entire

solution is considered chemical waste. Segregate halogenated and non-halogenated solvent

wastes into separate, clearly labeled containers.

Sharps: Any sharps (e.g., needles, broken glass) contaminated with Metallo-β-lactamase-IN-

13 should be disposed of in a designated sharps container for chemical waste.

3. Container Selection and Labeling:

Use containers that are compatible with the chemical waste. For instance, avoid using metal

containers for corrosive wastes.

Ensure the container has a secure, tight-fitting lid to prevent spills and evaporation.

Label the waste container clearly and accurately. The label should include:
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The words "Hazardous Waste" or "Chemical Waste"

The full chemical name: "Metallo-β-lactamase-IN-13"

The approximate concentration and quantity of the waste

The date of accumulation

The primary hazard(s) (if known, otherwise list as "Chemical Waste for Laboratory Use")

4. Storage of Chemical Waste:

Store the sealed and labeled waste container in a designated, well-ventilated waste

accumulation area within the laboratory.

Ensure the storage area is away from general laboratory traffic and sources of ignition.

Do not accumulate excessive amounts of waste. Adhere to the limits set by your institution

and regulatory bodies.

5. Final Disposal:

Arrange for the collection of the chemical waste through your institution's Environmental

Health and Safety (EHS) office or equivalent department.

Follow their specific procedures for waste pickup and documentation.
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Start: Disposal of
Metallo-β-lactamase-IN-13

Step 1: Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Step 2: Segregate Waste

Solid Waste
(Pure compound, contaminated consumables)

Solid

Liquid Waste
(Solutions containing the compound)

Liquid

Sharps Waste
(Contaminated needles, glassware)

Sharps

Step 3: Use Compatible &
Securely Lidded Containers

Step 4: Label Containers Clearly
(Name, Date, Hazards)

Step 5: Store in Designated
Waste Accumulation Area

Step 6: Arrange for Pickup by
Environmental Health & Safety (EHS)

End: Proper Disposal

Click to download full resolution via product page

Workflow for the proper disposal of Metallo-β-lactamase-IN-13.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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